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Compound of Interest

Compound Name: Cobalt tricarbonyl nitrosyl

Cat. No.: B13735155

Essential Safety and Handling Guide for Cobalt
Tricarbonyl Nitrosyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Cobalt tricarbonyl nitrosyl (Co(CO)sNO). Adherence to these procedures is essential to
ensure a safe laboratory environment.

Cobalt tricarbonyl nitrosyl is a toxic, volatile, and air-sensitive liquid that poses significant
health risks.[1] It is harmful if swallowed, inhaled, or in contact with skin, and may cause
allergic reactions.[1] This compound is also flammable and can decompose at elevated
temperatures, releasing irritating fumes and carbon monoxide.[2][3]

Exposure Limits and Hazard Identification

All work with Cobalt tricarbonyl nitrosyl must be conducted in a manner that keeps exposure
below established limits.
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Parameter Value Entity
ACGIH TWA 0.1 mg/m3 (as Co) ACGIH
OSHA PEL 0.1 mg/m3 OSHA
OSHA REL 0.05 mg/m3 OSHA
NIOSH REL 0.02 mg/m3 NIOSH

ACGIH TWA: American Conference of Governmental Industrial Hygienists Time-Weighted
Average; OSHA PEL: Occupational Safety and Health Administration Permissible Exposure
Limit; OSHA REL: Occupational Safety and Health Administration Recommended Exposure
Limit; NIOSH REL: National Institute for Occupational Safety and Health Recommended
Exposure Limit.[4]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling Cobalt
tricarbonyl nitrosyl.

Protection Type Specification

Hand Protection Neoprene or nitrile rubber gloves.[5]

) Chemical safety goggles. Contact lenses should
Eye Protection
not be worn.[5]

Skin and Body A complete suit protecting against chemicals.[4]

Respirat Use an approved respirator in case of
espiratory _ o
inadequate ventilation.[4]

Handling and Storage Protocol

Engineering Controls:

« All handling must occur within a certified chemical fume hood with exhaust ventilation.[2][5]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://prochemonline.com/wp-content/uploads/2021/06/1483.CobaltPieces.pdf
https://www.benchchem.com/product/b13735155?utm_src=pdf-body
https://www.benchchem.com/product/b13735155?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/INCO032-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/INCO032-msds.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1483.CobaltPieces.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1483.CobaltPieces.pdf
https://s3.amazonaws.com/gelest/sds/INCO032_GHS+US_English+US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/INCO032-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13735155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

* An emergency eyewash station and safety shower must be readily accessible in the
immediate vicinity of potential exposure.[2][5]

Storage:

Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[2][3]

[4]

Keep containers tightly sealed and store at temperatures below 5°C.[2][5]

The compound is air-sensitive and should be stored under an inert atmosphere.[1][6]

Incompatible with oxidizing agents.[2][5]
Handling Procedure:
e Preparation:
o Ensure the fume hood is functioning correctly.
o Don all required PPE.
o Have spill cleanup materials readily available.
e During Handling:
o Avoid all eye and skin contact and do not breathe vapors or mist.[2][5]
o Use only non-sparking tools.[3]
o Ground all equipment to prevent static discharge.[3]
e After Handling:

o Wash hands and any exposed skin thoroughly with mild soap and water after handling and
before eating, drinking, or smoking.[2][5]

o Decontaminate all equipment used.
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o Wash contaminated clothing before reuse.[2][5]

Emergency Procedures

First-Aid Measures:

If Swallowed: Immediately call a physician or poison control center. Rinse mouth. Do NOT
induce vomiting.[1][3]

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1]

» In Case of Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation persists.[3][4]

e In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes,
including under the eyelids. Seek immediate medical attention.[3][4]

Spill Response:

o Evacuate all non-essential personnel from the area.[2]

o Ensure adequate ventilation.[4]

e Remove all sources of ignition.[3]

o Wearing appropriate PPE, absorb the spill with an inert absorbent material.[2][3]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[3]

» Prevent the spill from entering sewers or public waters.[2][5]

Disposal Plan

All waste containing Cobalt tricarbonyl nitrosyl must be treated as hazardous waste.

» Dispose of the chemical and its container through a licensed waste disposal facility.[2][5]
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e Do not release into the environment.[2][5]

» Follow all local, regional, and national regulations for hazardous waste disposal.[3]

Procedural Workflow

The following diagram illustrates the key steps for safely handling Cobalt tricarbonyl nitrosyl.
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Caption: Workflow for handling Cobalt tricarbonyl nitrosyl.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b13735155?utm_src=pdf-body-img
https://www.benchchem.com/product/b13735155?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13735155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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